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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the corrosion resistance of three prominent

molybdenum-based alloys: TZM (Titanium-Zirconium-Molybdenum), Mo-La (Lanthanum-doped

Molybdenum), and Mo-W (Molybdenum-Tungsten). The information presented is supported by

experimental data from peer-reviewed studies to assist in material selection for applications

where corrosion is a critical factor.

Executive Summary
Molybdenum and its alloys are renowned for their high melting points and excellent

performance at elevated temperatures. However, their corrosion resistance in aqueous

environments, particularly those containing chlorides, can vary significantly depending on the

alloying elements. This guide demonstrates that while all three alloys exhibit a degree of

corrosion resistance, Mo-La alloys generally show enhanced performance in chloride-

containing media compared to TZM. Data for a direct comparison with Mo-W alloys under

identical conditions is limited, but available information suggests its performance is also highly

dependent on the specific corrosive environment.

Comparative Corrosion Data
The following table summarizes key quantitative data on the corrosion resistance of TZM, Mo-

La, and pure Molybdenum in a 3.5% NaCl solution, a common simulant for seawater and
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physiological environments. This data is primarily derived from potentiodynamic polarization

tests, a standard electrochemical method for evaluating corrosion rates.

Alloy
Compositio
n

Environmen
t

Corrosion
Potential
(Ecorr) (mV
vs.
Ag/AgCl)

Corrosion
Current
Density
(icorr)
(µA/cm²)

Pitting
Potential
(Epit) (mV
vs.
Ag/AgCl)

Notes

Pure

Molybdenum

3.5% NaCl

(pH 5.5)
- 1.1 x 10⁻³

No

breakdown

observed

Exhibits good

passivation.

TZM (Mo-

0.5Ti-0.1Zr)

3.5% NaCl

(pH 5.5)
- 6.4 x 10⁻³

No

breakdown

observed

Higher

passive

current

density than

pure Mo,

suggesting

lower

corrosion

resistance.

Mo-La (Mo-

0.3La₂O₃)
3.5% NaCl

Lower than

Pure Mo

Smaller than

Pure Mo

Higher than

Pure Mo

Significantly

increased

corrosion

resistance

compared to

pure Mo.[1]

Mo-W 0.5 M NaCl
Varies with W

content

Varies with W

content
-

Corrosion

rate is highly

dependent on

the alloy

composition

and corrosive

medium.[2]
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Note: A lower corrosion current density (icorr) indicates a slower corrosion rate and better

corrosion resistance. A higher pitting potential (Epit) indicates a greater resistance to localized

pitting corrosion. The absence of a breakdown potential suggests good stability of the passive

film under the tested conditions.

Discussion of Results
The data indicates that the addition of alloying elements to pure molybdenum has a significant

impact on its corrosion behavior.

TZM vs. Pure Molybdenum: In a neutral 3.5% NaCl solution, TZM exhibits a higher passive

current density compared to pure molybdenum. This suggests that the presence of titanium

and zirconium carbides, which enhance the alloy's mechanical properties at high

temperatures, may create micro-galvanic cells that slightly reduce its corrosion resistance in

this specific environment.

Mo-La's Enhanced Resistance: The addition of lanthanum oxide (La₂O₃) in Mo-La alloys has

been shown to significantly improve corrosion resistance.[1] The fine dispersion of La₂O₃

particles is believed to promote the formation of a more compact and protective passive

oxide film on the alloy's surface.[1]

Mo-W Alloys: While direct comparative data in 3.5% NaCl is scarce, studies on Mo-W alloys

in various chloride solutions indicate that their corrosion rate is a complex function of the

tungsten content and the specific corrosive environment.[2]

Experimental Methodologies
The data presented in this guide is primarily based on electrochemical corrosion testing,

specifically potentiodynamic polarization measurements. A detailed protocol for this type of

experiment is outlined below.

Potentiodynamic Polarization Testing (Based on ASTM
G5)
This method is used to determine the corrosion potential (Ecorr), corrosion current density

(icorr), and pitting potential (Epit) of a material in a specific electrolyte.
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1. Test Apparatus:

A standard three-electrode electrochemical cell.

A potentiostat/galvanostat.

Working Electrode: The molybdenum alloy sample to be tested.

Reference Electrode: Silver/Silver Chloride (Ag/AgCl) or Saturated Calomel Electrode (SCE).

Counter Electrode: A platinum mesh or graphite rod.

2. Electrolyte:

For this comparison, a 3.5% NaCl solution is used to simulate a chloride-rich environment.

The solution is typically prepared with deionized water.

3. Sample Preparation:

The surface of the molybdenum alloy sample is mechanically polished to a mirror finish,

typically using a series of silicon carbide papers of decreasing grit size, followed by polishing

with alumina or diamond paste.

The polished sample is then cleaned with distilled water and ethanol and dried.

4. Experimental Procedure:

The prepared sample (working electrode) is immersed in the electrolyte within the

electrochemical cell.

The open-circuit potential (OCP) is monitored until it stabilizes (typically for 1 hour).

The potentiodynamic polarization scan is then initiated. The potential is swept from a value

slightly below the OCP to a more positive (anodic) potential at a constant scan rate (e.g.,

0.167 mV/s).

The resulting current is measured as a function of the applied potential.
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For cyclic polarization, the scan is reversed after reaching a predetermined vertex potential

or current density to evaluate the alloy's susceptibility to pitting corrosion.

5. Data Analysis:

The corrosion potential (Ecorr) and corrosion current density (icorr) are determined from the

intersection of the anodic and cathodic Tafel slopes of the polarization curve.

The pitting potential (Epit) is identified as the potential at which a sharp and sustained

increase in current density occurs, indicating the breakdown of the passive film and the

initiation of pitting.

Experimental Workflow
The following diagram illustrates the typical workflow for evaluating the corrosion resistance of

molybdenum alloys.
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Caption: Experimental workflow for corrosion analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1143984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The selection of a molybdenum alloy for applications in corrosive environments requires careful

consideration of the specific conditions.

For applications in neutral chloride solutions where high strength is also a primary concern,

TZM is a viable option, although it may exhibit slightly higher corrosion rates than pure

molybdenum.

For environments where superior corrosion resistance in the presence of chlorides is

paramount, Mo-La alloys demonstrate a significant advantage due to the formation of a more

robust passive film.

The corrosion behavior of Mo-W alloys is highly dependent on the specific composition and

environment, and further testing is recommended for specific applications.

This guide provides a foundational understanding of the comparative corrosion resistance of

these molybdenum alloys. For critical applications, it is strongly recommended to conduct

specific corrosion testing under conditions that closely simulate the intended service

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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